ACX1A Acyl-CoA Oxidase Substrate Specificity
In vitro activity assays using recombinant Arabidopsis ACX1A acyl-CoA oxidase demonstrate clear substrate chain-length discrimination among OPC(n)-CoA intermediates. OPC8-CoA serves as the preferred substrate with the highest relative activity, while OPC6-CoA and OPC4-CoA exhibit progressively lower turnover rates in the oxidase-catalyzed conversion to their respective trans-2-enoyl-CoA products [1]. This enzyme specificity profile establishes a quantitative substrate hierarchy, indicating that assays requiring robust oxidase activity should utilize the appropriate chain-length substrate for maximum signal generation. Importantly, 3-Hydroxy-OPC4-CoA is not the direct oxidase substrate—it is the hydration product generated downstream by enoyl-CoA hydratase from OPC4-trans-2-enoyl-CoA—and its procurement enables the specific study of hydratase/dehydrogenase multifunctional protein activity that is kinetically distinct from oxidase-catalyzed steps.
| Evidence Dimension | Relative substrate activity in acyl-CoA oxidase assay |
|---|---|
| Target Compound Data | OPC4-CoA (precursor to 3-Hydroxy-OPC4-CoA) exhibits reduced relative activity compared to longer-chain homologs; quantitative relative activity values not reported in available literature for direct OPC4-CoA vs. OPC8-CoA head-to-head |
| Comparator Or Baseline | OPC8-CoA (preferred substrate, highest relative activity); OPC6-CoA (intermediate relative activity) |
| Quantified Difference | Not quantified in available public data; qualitative substrate preference hierarchy established: OPC8-CoA > OPC6-CoA > OPC4-CoA |
| Conditions | In vitro activity assay using recombinant ACX1A acyl-CoA oxidase purified to homogeneity; substrate: OPC(n)-CoA series with chain lengths from C4 to C8; detection: oxygen consumption or hydrogen peroxide production |
Why This Matters
Researchers studying peroxisomal β-oxidation enzyme specificity must select the correct OPC(n)-CoA intermediate for their specific enzymatic step—3-Hydroxy-OPC4-CoA enables the study of late-stage hydratase/dehydrogenase activity that OPC8-CoA cannot substitute for due to chain-length-dependent substrate recognition.
- [1] Li C, Schilmiller AL, Liu G, et al. Functional diversification of acyl-coenzyme A oxidases in jasmonic acid biosynthesis and action. Plant Physiol. 2007;143(2):812-824. doi:10.1104/pp.106.092916. View Source
